![molecular formula C24H17F2N3O2 B6509252 1,3-bis(4-fluorophenyl)-7,8-dimethoxy-1H-pyrazolo[4,3-c]quinoline CAS No. 901021-06-5](/img/structure/B6509252.png)
1,3-bis(4-fluorophenyl)-7,8-dimethoxy-1H-pyrazolo[4,3-c]quinoline
Overview
Description
“1,3-bis(4-fluorophenyl)-7,8-dimethoxy-1H-pyrazolo[4,3-c]quinoline” is a complex organic compound. It belongs to the class of compounds known as quinolines, which are nitrogen-containing bicyclic compounds . Quinolines and their derivatives have been widely used in various fields such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc .
Scientific Research Applications
1,3-bis(4-fluorophenyl)-7,8-dimethoxy-1H-pyrazolo[4,3-c]quinoline has been studied for its potential applications in various scientific research fields. It has been studied for its anti-cancer activity, where it has been found to inhibit the growth of various cancer cell lines. It has also been studied for its anti-inflammatory activity, where it has been found to reduce inflammation in animal models. Additionally, it has been studied for its anti-microbial activity, where it has been found to inhibit the growth of various bacteria and fungi.
Mechanism of Action
1,3-bis(4-fluorophenyl)-7,8-dimethoxy-1H-pyrazolo[4,3-c]quinoline is believed to act by targeting a variety of cellular pathways. It has been found to inhibit the activity of a variety of enzymes involved in cancer cell proliferation and inflammation. Additionally, it has been found to inhibit the growth of bacteria and fungi by disrupting their cell wall and/or membrane.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In animal models, it has been found to reduce inflammation and inhibit the growth of cancer cells. Additionally, it has been found to inhibit the growth of bacteria and fungi by disrupting their cell wall and/or membrane.
Advantages and Limitations for Lab Experiments
1,3-bis(4-fluorophenyl)-7,8-dimethoxy-1H-pyrazolo[4,3-c]quinoline has a number of advantages and limitations for laboratory experiments. One of the main advantages is its high purity of more than 95%. Additionally, it is relatively inexpensive and easy to synthesize. However, one of the main limitations is that it is not water soluble, which can make it difficult to use in some experiments.
Future Directions
1,3-bis(4-fluorophenyl)-7,8-dimethoxy-1H-pyrazolo[4,3-c]quinoline has a number of potential future directions. One of the main areas of research is to further explore its potential applications in the field of drug discovery and development. Additionally, further research could be conducted to explore its potential uses in other areas such as agriculture and food production. Additionally, further research could be conducted to explore its potential use as an anti-microbial agent. Finally, further research could be conducted to explore its potential use as an anti-inflammatory agent.
Synthesis Methods
1,3-bis(4-fluorophenyl)-7,8-dimethoxy-1H-pyrazolo[4,3-c]quinoline can be synthesized from commercially available 4-fluorophenylboronic acid and 7,8-dimethoxyquinoline. The reaction is catalyzed by a palladium-based catalyst and is carried out in a solvent such as toluene. The reaction is highly efficient and yields a product with a high purity of more than 95%.
properties
IUPAC Name |
1,3-bis(4-fluorophenyl)-7,8-dimethoxypyrazolo[4,3-c]quinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17F2N3O2/c1-30-21-11-18-20(12-22(21)31-2)27-13-19-23(14-3-5-15(25)6-4-14)28-29(24(18)19)17-9-7-16(26)8-10-17/h3-13H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYIBTRSHNYYCNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C3=C(C=N2)C(=NN3C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17F2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-tert-butylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B6509171.png)
![3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B6509189.png)
![1-(3-chlorophenyl)-7,8-difluoro-3-phenyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B6509195.png)
![8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B6509201.png)
![1-(4-tert-butylphenyl)-8-ethyl-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B6509207.png)
![3-(4-fluorobenzenesulfonyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]propanamide](/img/structure/B6509214.png)
![12-(3-chlorophenyl)-14-(4-methylphenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene](/img/structure/B6509218.png)
![1-(4-chlorophenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B6509228.png)
![1,3-bis(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B6509229.png)
![ethyl 1-(4-tert-butylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline-8-carboxylate](/img/structure/B6509231.png)
![3,5-bis(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.0^{2,6}.0^{11,15}]hexadeca-1(16),2(6),4,7,9,11(15)-hexaene](/img/structure/B6509243.png)
![12-(3-fluorophenyl)-14-(4-fluorophenyl)-4,7-dioxa-12,13,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,15}]heptadeca-1,3(8),9,11(15),13,16-hexaene](/img/structure/B6509263.png)